Cas no 1935116-98-5 (2-(Aminomethyl)quinolin-3-amine)

• Product Name: 2-(Aminomethyl)quinolin-3-amine
• CAS No: 1935116-98-5
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 4816487
• Update Time: 2025-06-15

2-(Aminomethyl)quinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)quinolin-3-amine

• Inchi： 1S/C10H11N3/c11-6-10-8(12)5-7-3-1-2-4-9(7)13-10/h1-5H,6,11-12H2
• InChI Key： HQXSCNZWFIOBLQ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C(C=1CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2-(Aminomethyl)quinolin-3-amine

Comprehensive Overview of 2-(Aminomethyl)quinolin-3-amine (CAS No. 1935116-98-5): Properties, Applications, and Research Insights

2-(Aminomethyl)quinolin-3-amine (CAS No. 1935116-98-5) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique aminomethyl and amine functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C₁₀H₁₁N₃, offers a robust scaffold for drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 2-(Aminomethyl)quinolin-3-amine has surged due to their role in developing next-generation therapeutics. Researchers are actively exploring its potential in cancer immunotherapy and neurodegenerative disease modulation, topics frequently searched in academic and AI-driven platforms. The compound’s ability to interact with biological targets such as enzymes and receptors makes it a focal point for high-throughput screening (HTS) campaigns.

From a synthetic chemistry perspective, 1935116-98-5 is synthesized via multistep organic reactions, often involving reductive amination or nucleophilic substitution. Its purity and stability are critical for reproducibility, a concern frequently highlighted in QC/QA forums. Analytical techniques like HPLC and NMR are employed to validate its structural integrity, ensuring compliance with Good Laboratory Practices (GLP).

The compound’s solubility in polar solvents (e.g., DMSO, methanol) and its thermal stability up to 200°C make it suitable for diverse applications. Notably, its fluorescence properties have sparked interest in bioimaging and diagnostic probe development, addressing the growing need for non-invasive detection methods in healthcare.

Beyond pharmaceuticals, 2-(Aminomethyl)quinolin-3-amine is investigated in material science for designing organic semiconductors and ligands for catalysis. Its electron-rich quinoline core facilitates charge transport, a feature leveraged in OLED and solar cell research. This multidisciplinary relevance positions it as a high-value chemical in both academia and industry.

Environmental and safety profiles of 1935116-98-5 are rigorously evaluated. While not classified as hazardous, standard PPE (e.g., gloves, goggles) is recommended during handling. Its biodegradability and eco-friendly synthesis routes are under study, responding to the global push for green chemistry initiatives.

In summary, 2-(Aminomethyl)quinolin-3-amine exemplifies the convergence of drug discovery and advanced materials. Its CAS No. 1935116-98-5 serves as a key identifier for researchers navigating chemical databases like SciFinder or PubChem. As the scientific community prioritizes AI-aided molecular design and sustainable synthesis, this compound’s role is poised to expand, making it a staple in 21st-century chemical innovation.